Cas no 1261979-75-2 (4-(4-Cyanophenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(4-Cyanophenyl)-2-hydroxybenzoic acid
• CAS No: 1261979-75-2
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• MDL: MFCD18319147
• CID: 2767313
• PubChem ID: 53225077
• Update Time: 2025-11-02

4-(4-Cyanophenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319147
• 1261979-75-2
• 4-(4-Cyanophenyl)-2-hydroxybenzoic acid, 95%
• 4-(4-CYANOPHENYL)-2-HYDROXYBENZOIC ACID
• 4'-Cyano-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20688809
• 4-(4-Cyanophenyl)-2-hydroxybenzoic acid

• MDL： MFCD18319147
• Inchi： 1S/C14H9NO3/c15-8-9-1-3-10(4-2-9)11-5-6-12(14(17)18)13(16)7-11/h1-7,16H,(H,17,18)
• InChI Key： CRNNNOCBKNHYFB-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC(=C1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 239.058
• Monoisotopic Mass: 239.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.3A^2

Additional information on 4-(4-Cyanophenyl)-2-hydroxybenzoic acid

4-(4-Cyanophenyl)-2-hydroxybenzoic acid (CAS No. 1261979-75-2): A Comprehensive Overview

4-(4-Cyanophenyl)-2-hydroxybenzoic acid (CAS No. 1261979-75-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a cyanophenyl group and a hydroxybenzoic acid moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Its applications span across various industries, making it a subject of interest for researchers and professionals alike.

The chemical structure of 4-(4-Cyanophenyl)-2-hydroxybenzoic acid combines a benzoic acid backbone with a cyanophenyl substituent, which imparts distinct electronic and steric properties. This combination enhances its reactivity and utility in organic synthesis. The presence of both hydroxyl and carboxylic acid functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties for specific applications.

In recent years, the demand for 4-(4-Cyanophenyl)-2-hydroxybenzoic acid has surged due to its role in the development of advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and pharmaceutical intermediates. The compound's ability to act as a building block for more complex structures makes it invaluable in the synthesis of novel therapeutic agents. For instance, derivatives of this compound have been explored for their potential in targeting specific enzymes or receptors, which is a hot topic in modern medicinal chemistry.

Another area where 4-(4-Cyanophenyl)-2-hydroxybenzoic acid shows promise is in the field of material science. Its unique electronic properties make it suitable for use in organic semiconductors, photovoltaic cells, and other advanced materials. The cyanophenyl group, in particular, contributes to the compound's ability to participate in charge-transfer interactions, which are critical for the performance of electronic devices. This aligns with the growing interest in sustainable and high-performance materials, a trend driven by the global push towards renewable energy and green technology.

The synthesis of 4-(4-Cyanophenyl)-2-hydroxybenzoic acid typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the introduction of the cyanophenyl group via coupling reactions, followed by functionalization of the benzoic acid moiety. Researchers are continually optimizing these synthetic routes to improve yield, purity, and scalability, addressing the needs of industrial-scale production. This focus on process optimization reflects the broader trend in chemical manufacturing towards efficiency and sustainability.

From a commercial perspective, 4-(4-Cyanophenyl)-2-hydroxybenzoic acid is available through specialized chemical suppliers who cater to the pharmaceutical and research sectors. Its market value is influenced by factors such as purity, availability, and the demand for related derivatives. Companies involved in the production and distribution of this compound often highlight its high purity and consistency, which are critical for research and industrial applications. The compound's niche market status underscores its importance in specialized chemical applications.

In terms of safety and handling, 4-(4-Cyanophenyl)-2-hydroxybenzoic acid requires standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper handling procedures should be followed to ensure safety. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices. The compound's stability under normal conditions makes it relatively easy to store and transport, further enhancing its utility in various settings.

The future prospects for 4-(4-Cyanophenyl)-2-hydroxybenzoic acid are promising, driven by ongoing research and development in its potential applications. As the pharmaceutical and material science industries continue to evolve, the demand for specialized intermediates like this compound is expected to grow. Researchers are particularly excited about its potential in targeted drug delivery systems and advanced material design, areas that are at the forefront of scientific innovation.

In conclusion, 4-(4-Cyanophenyl)-2-hydroxybenzoic acid (CAS No. 1261979-75-2) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable tool in organic synthesis, drug discovery, and material science. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is likely to expand, solidifying its position as a key player in the chemical industry.